Cas no 1089279-90-2 (1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine)

• Product Name: 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine
• CAS No: 1089279-90-2
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• MDL: MFCD28100271
• CID: 1190502
• PubChem ID: 57416152
• Update Time: 2025-06-14

1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-nitrophenyl)-n,n-dimethylpiperidin-4-amine
• N,N-dimethyl-1-[3-(methyloxy)-4-nitrophenyl]-4-piperidinamine
• AMY30203
• SY270758
• [1-(3-Methoxy-4-nitro-phenyl)-piperidine-4-yl]dimethyl-amine
• 4-Piperidinamine, 1-(3-methoxy-4-nitrophenyl)-N,N-dimethyl-
• E72692
• 1089279-90-2
• starbld0000125
• DTXSID50725832
• SCHEMBL310477
• PZVSRJZDEMTYLK-UHFFFAOYSA-N
• DB-308772
• MFCD22190905
• 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine

• MDL： MFCD28100271
• Inchi： 1S/C14H21N3O3/c1-15(2)11-6-8-16(9-7-11)12-4-5-13(17(18)19)14(10-12)20-3/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： PZVSRJZDEMTYLK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1CCC(CC1)N(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.15829154 g/mol
• Monoisotopic Mass: 279.15829154 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.33
• XLogP3: 2.4
• Topological Polar Surface Area: 61.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine

Recent Advances in the Study of 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine (CAS: 1089279-90-2)

The compound 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine (CAS: 1089279-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

Recent investigations into the pharmacological profile of 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine have revealed its potential as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for certain receptor subtypes, suggesting its utility in the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its selective binding to serotonin receptors, which could pave the way for novel antidepressant therapies.

The synthesis and optimization of 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine have also been a focal point of recent research. Advanced synthetic methodologies, including microwave-assisted synthesis and flow chemistry, have been employed to improve the yield and purity of the compound. These advancements are crucial for scaling up production and ensuring the consistency required for preclinical and clinical studies.

In addition to its neurological applications, recent studies have explored the anticancer potential of this compound. Preliminary data from cell-based assays indicate that it exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are currently investigating its mechanism of action, with a focus on its ability to induce apoptosis and inhibit angiogenesis. These findings were recently presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting.

Despite these promising results, challenges remain in the development of 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, 1-(3-Methoxy-4-nitrophenyl)-N,N-dimethylpiperidin-4-amine represents a promising candidate for further development in both neurological and oncological applications. The latest research underscores its potential, but also highlights the need for continued investigation to fully realize its therapeutic benefits. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.